![molecular formula C11H11FN4O B1476322 1-(3-Azidoazetidin-1-yl)-2-(2-fluorophenyl)ethan-1-one CAS No. 2098081-53-7](/img/structure/B1476322.png)
1-(3-Azidoazetidin-1-yl)-2-(2-fluorophenyl)ethan-1-one
Overview
Description
1-(3-Azidoazetidin-1-yl)-2-(2-fluorophenyl)ethan-1-one is a useful research compound. Its molecular formula is C11H11FN4O and its molecular weight is 234.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
Several studies have synthesized novel compounds featuring azetidine or related structures for evaluating their antimicrobial properties. For example, novel compounds synthesized from azetidin-2-ones have been investigated for their antimicrobial activity, indicating the role of such structures in developing new antimicrobial agents. Specifically, derivatives of azetidinones and triazoles have shown significant antimicrobial and antifungal activities, highlighting the potential of 1-(3-Azidoazetidin-1-yl)-2-(2-fluorophenyl)ethan-1-one in similar applications (Nagamani et al., 2018).
Antifungal Applications
Optically active antifungal azoles, including compounds synthesized from azetidine precursors, have shown potent activity against various fungi, suggesting that modifications of the azetidine core can lead to effective antifungal agents. This implies that the compound could be a precursor or part of a novel synthesis pathway for antifungal agents, as indicated by the preparation of compounds with similar structures and their evaluation for antifungal efficacy (Kitazaki et al., 1999).
Spectroscopic and Quantum Chemical Studies
Research involving quantum chemical calculations and spectroscopic properties of related compounds demonstrates the potential for detailed structural and activity analysis. This kind of research can provide insights into the electronic structure, reactivity, and potential biological activity of compounds like this compound, further supporting its application in the design of new therapeutic agents (Sarac, 2020).
Properties
IUPAC Name |
1-(3-azidoazetidin-1-yl)-2-(2-fluorophenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11FN4O/c12-10-4-2-1-3-8(10)5-11(17)16-6-9(7-16)14-15-13/h1-4,9H,5-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPJHKDPJXGAVNO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)CC2=CC=CC=C2F)N=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11FN4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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